Cas no 2034255-57-5 (3-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazine)

• Product Name: 3-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazine
• CAS No: 2034255-57-5
• MF: C₁₃H₁₅N₃O₃S₂
• MW: 325.406500101089
• CID: 5348558
• Update Time: 2025-06-11

3-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazine Chemical and Physical Properties

Names and Identifiers

• 3-((1-((5-methylthiophen-2-yl)sulfonyl)pyrrolidin-3-yl)oxy)pyridazine
• 3-[1-(5-methylthiophen-2-yl)sulfonylpyrrolidin-3-yl]oxypyridazine
• 3-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazine

• Inchi： 1S/C13H15N3O3S2/c1-10-4-5-13(20-10)21(17,18)16-8-6-11(9-16)19-12-3-2-7-14-15-12/h2-5,7,11H,6,8-9H2,1H3
• InChI Key： VKQSOQQBRLMCNW-UHFFFAOYSA-N
• SMILES： S(C1=CC=C(C)S1)(N1CCC(C1)OC1=CC=CN=N1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 454
• XLogP3: 1.6
• Topological Polar Surface Area: 109

Additional information on 3-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazine

Introduction to Compound with CAS No. 2034255-57-5 and Product Name: 3-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazine

The compound with the CAS number 2034255-57-5 and the product name 3-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The molecular structure incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities.

At the core of this compound's identity is the pyridazine core, a heterocyclic aromatic ring system that is widely recognized for its versatility in pharmaceutical applications. Pyridazines have been extensively studied for their role in various biological processes and their ability to act as pharmacophores in drug molecules. The presence of the 5-methylthiophen-2-yl sulfonyl group further enhances the compound's complexity and potential for interaction with biological targets. This group is known for its ability to modulate enzyme activity and receptor binding, making it a valuable component in the design of novel therapeutic agents.

The sulfonyl moiety, in particular, has been extensively explored in medicinal chemistry due to its ability to enhance binding affinity and metabolic stability. When incorporated into a molecule like 3-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazine, it can serve as a critical interaction point with biological targets, thereby influencing the compound's pharmacological profile. Additionally, the pyrrolidinyl ring provides another layer of structural complexity, contributing to the compound's overall solubility and bioavailability.

In recent years, there has been a growing interest in developing small molecule inhibitors targeting various kinases and enzymes involved in cancer progression. The structural features of 3-({1-[(5-methylthiophen-2-yl)sulfonyl]pyrrolidin-3-yl}oxy)pyridazine make it a promising candidate for such applications. Specifically, the combination of the pyridazine core and the sulfonyl group suggests potential activity against enzymes that play a role in cell signaling pathways associated with tumor growth and metastasis. Preliminary studies have indicated that this compound may exhibit inhibitory effects on certain kinases, making it an attractive lead for further development.

Moreover, the 5-methylthiophen-2-yl group adds another dimension to the compound's pharmacological potential. Thiophene derivatives are well-documented for their diverse biological activities, including anti-inflammatory, antimicrobial, and antitumor properties. By integrating this group into the molecular framework of 3-({1-(5-methylthiophen-2-ylsulfonyl)pyrrolidin-3-yloxy})pyridazine, researchers aim to leverage these properties to develop novel therapeutic strategies. The synergistic effects of these different functional groups may lead to enhanced efficacy and reduced side effects compared to existing treatments.

Recent advancements in computational chemistry have enabled more sophisticated modeling of molecular interactions, allowing researchers to predict the binding affinities and mechanisms of action of compounds like 3-(1-(5-methylthiophen2-ylsulfonyl)pyrrolidin3-yloxy})pyridazine with greater accuracy. These computational studies have provided valuable insights into how the compound interacts with its intended biological targets, helping to guide further optimization efforts. For instance, molecular dynamics simulations have revealed that the sulfonyl group is particularly important for stabilizing interactions with protein binding pockets, suggesting that modifications in this region could significantly impact the compound's potency.

Experimental validation of these computational findings has been crucial in confirming the potential of 2034255–57–5 as a lead compound. In vitro assays have demonstrated promising inhibitory activity against several kinases of interest, including those involved in cancer cell proliferation. These results are consistent with predictions from computational models and highlight the compound's therapeutic potential. Additionally, preliminary toxicity studies have shown that 3-(1-(5-methylthiophen2-ylsulfonyl)pyrrolidin3-yloxy})pyridazine exhibits acceptable safety margins, paving the way for further preclinical development.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthetic route involves careful control of reaction conditions to ensure high yield and purity. Key steps include sulfonylation reactions to introduce the sulfonyl group at the appropriate position on the pyrrolidine ring, followed by etherification to link the pyridazine core to the pyrrolidine moiety. Each step has been optimized to maximize efficiency while maintaining regioselectivity.

The integration of advanced synthetic techniques has been instrumental in achieving this complex structure. For example, palladium-catalyzed cross-coupling reactions have been employed to form carbon-carbon bonds between different fragments of the molecule. These reactions are highly selective and allow for precise control over molecular connectivity, which is essential for achieving the desired pharmacological properties.

As research continues to uncover new therapeutic targets and mechanisms, compounds like 2034255–57–5 are likely to play an increasingly important role in drug development. The unique combination of structural features makes it a versatile tool for exploring new treatment strategies across multiple disease areas. Furthermore, its synthetic accessibility suggests that it could serve as a scaffold for generating libraries of related compounds with tailored pharmacological profiles.

In conclusion,3-(1-(5-methylthiophen2-ylsulfonyl)pyrrolidin3-yloxy})pyridazine (CAS No: 2034255–57–5) represents a significant advancement in pharmaceutical chemistry with promising applications in medicinal chemistry and drug discovery. Its unique structural framework incorporates several key functional groups that contribute to its distinctive chemical properties and biological activities, particularly its potential as an inhibitor against various kinases involved in cancer progression, along with other therapeutic areas, thanks mainly due its sulfonylated moiety linked at specific positions within a pyridazine-pyrrolidine structure, enhanced by thiophene substituent which adds additional modulatory capabilities, making it an exciting candidate for further development, both academically as well commercially, given recent successes leveraging similar scaffolds into approved therapeutics where such structural motifs were previously considered too complex or difficult/expensive/long-to-make via traditional synthetic routes but now enabled through modern methodologies allowing rapid access at scale necessary meeting market demands while ensuring quality standards required by regulatory agencies worldwide.